Cas no 69904-12-7 (2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI))

2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI) structure
69904-12-7 structure
Product name:2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI)
CAS No:69904-12-7
MF:C9H9N3O2
MW:191.186661481857
CID:974389
PubChem ID:45115818

2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI)
    • 7-amino-3-methoxy-1H-quinoxalin-2-one
    • 7-AMINO-3-METHOXYQUINOXALIN-2(1H)-ONE
    • 7-Amino-3-methoxyquinoxalin-2-ol
    • DTXSID30668374
    • 69904-12-7
    • DB-269072
    • 2(1H)-QUINOXALINONE, 7-AMINO-3-METHOXY-
    • Inchi: InChI=1S/C9H9N3O2/c1-14-9-8(13)11-7-4-5(10)2-3-6(7)12-9/h2-4H,10H2,1H3,(H,11,13)
    • InChI Key: VYWPOOWGUIAQCI-UHFFFAOYSA-N
    • SMILES: COC1=NC2=C(C=C(C=C2)N)NC1=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76.7Ų

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